Innohep
Description
Tin(4+) is a monoatomic tetracation and an elemental tin.
A low-molecular-weight heparin with anticoagulant properties that is used in the prevention and treatment of VENOUS THROMBOEMBOLISM, and to prevent clotting during EXTRACORPOREAL CIRCULATION.
Scientific Research Applications
Tinzaparin in Sickle Cell Anaemia
A randomized double-blind clinical trial demonstrated that tinzaparin (Innohep®), a low-molecular-weight heparin, effectively managed acute painful vasoocclusive crises in sickle cell anemia. Patients treated with tinzaparin experienced a significant reduction in the duration of painful crises and hospitalization (Qari et al., 2007).
Tinzaparin in Thromboembolic Disease
Tinzaparin sodium (Innohep®) is effective in preventing and treating deep vein thrombosis (DVT) and pulmonary embolism (PE). It is also used in maintaining the patency of haemodialysis circuits in adult patients. Clinical trials have shown tinzaparin's efficacy in various patient groups, including those undergoing surgery, patients with DVT/PE, and in haemodialysis (Hoy et al., 2010); (Cheer et al., 2004).
Tinzaparin in Elderly Patients with Renal Impairment
A study in the "Innohep® in Renal Insufficiency Study" (IRIS) showed that elderly patients with moderate to severe renal impairment did not experience accumulation of anti-Xa activity when treated with tinzaparin. This confirms its safety in similar populations (Siguret et al., 2009).
Tinzaparin in Special Populations
A systematic review focusing on the safety of tinzaparin revealed its safety in pregnant women, cancer patients, and individuals with renal impairment. Tinzaparin did not lead to significant increases in bleeding events or other major complications in these groups (Vathiotis et al., 2020).
properties
CAS RN |
22537-50-4 |
|---|---|
Product Name |
Innohep |
Molecular Formula |
Sn+4 |
Molecular Weight |
118.71 g/mol |
IUPAC Name |
tin(4+) |
InChI |
InChI=1S/Sn/q+4 |
InChI Key |
SYRHIZPPCHMRIT-UHFFFAOYSA-N |
SMILES |
[Sn+4] |
Canonical SMILES |
[Sn+4] |
synonyms |
2 Propenoic acid, 3 phenyl 2-Propenoic acid, 3-phenyl- 3-phenyl- 2-Propenoic acid Innohep tinzaparin tinzaparin sodium |
Origin of Product |
United States |
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